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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Nitrobenzanilide
(CAS No. 3393-96-2), a nitro-substituted benzanilide derivative. Due to its application as an
intermediate in the synthesis of pharmaceuticals, dyes, and other complex organic compounds,
a thorough understanding of its hazard profile and proper handling procedures is essential for

ensuring laboratory safety.[1][2]

Chemical and Physical Properties

4-Nitrobenzanilide is a solid, appearing as a white to orange to green powder or crystal.[3][4] A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Nitrobenzanilide

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1664747?utm_src=pdf-interest
https://www.kuujia.com/cas-3393-96-2.html
https://www.lookchem.com/casno3393-96-2.html
https://www.chemicalbook.com/msds/4-nitrobenzanilide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6407618.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C13H10N203 [51[6]
Molecular Weight 242.23 g/mol [5]1[6]
Melting Point 199.0 to 204.0 °C [11[2]
Boiling Point 327 °C at 760 mmHg [1112]

Flash Point 151.5°C [1][2]
Density 1.344 g/cm3 [11[3]
Solubility 2.2 pg/mL in water at pH 7.4 [5]
Appearance White to Orange to Green 1]

powder to crystal

Hazard Identification and Classification

4-Nitrobenzanilide is classified as a hazardous substance. The primary hazard identified is

serious eye irritation.

GHS Classification:

o Eye Irritation (Category 2), H319: Causes serious eye irritation.[3][5]

Hazard Statements:

e H319: Causes serious eye irritation.[3][5]

Precautionary Statements:

e P264: Wash hands thoroughly after handling.[3][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][5]
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o P337+P313: If eye irritation persists: Get medical advice/attention.[5]

Toxicological Information

Detailed toxicological data for 4-Nitrobenzanilide is limited. Most safety data sheets indicate
that data for acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity are not
available.[3] Therefore, it is crucial to handle this compound with care, assuming it may have
other potential health effects.

Experimental Protocols

While specific, validated experimental protocols for the safety assessment of 4-Nitrobenzanilide
are not readily available in the public domain, this section outlines general methodologies
based on OECD guidelines for assessing the key identified hazard (eye irritation) and other
potential hazards.

Eye Irritation/Corrosion Testing (Adapted from OECD
Guideline 405)

This test is designed to evaluate the potential of a substance to cause irreversible or severe
eye irritation.

Methodology:
» Animal Model: Albino rabbits are typically used for this test.

e Procedure: A single dose of the test substance (100 mg for a solid) is applied into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.
Observations are scored for corneal opacity, iritis, and conjunctival redness and chemosis
(swelling).

» Endpoint: The severity and reversibility of the ocular lesions are assessed to classify the
substance.
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Skin Irritation/Corrosion Testing (Adapted from OECD
Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: Albino rabbits are commonly used.

e Procedure: A small amount of the test substance (0.5 g for a solid) is applied to a shaved
patch of skin on the animal's back. The area is then covered with a gauze patch.

o Exposure: The exposure period is typically 4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

e Endpoint: The scores for erythema and edema are used to calculate a primary irritation
index, which determines the irritation classification.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)

This in vitro method provides an alternative to animal testing for skin irritation.
Methodology:

e Test System: A reconstructed human epidermis model, which mimics the biochemical and
physiological properties of the upper layers of human skin, is used.

e Procedure: The test chemical is applied topically to the tissue surface.

o Endpoint: Cell viability is measured after a defined exposure and post-treatment incubation
period. A reduction in cell viability below a certain threshold indicates that the substance is
an irritant.[7]

Safe Handling and Storage
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 4-Nitrobenzanilide to determine the
appropriate PPE. The following diagram illustrates a general workflow for PPE selection.

PPE Selection for Handling 4-Nitrobenzanilide

e

Y

Conduct Risk Assessment
(Quantity, Dusting Potential, Task Duration)

Low Risk
(Small quantity, no dust)

Moderate/High Risk
(Larger quantity, potential for dust)

Enhanced PPE:
Standard PPE: - Chemical safety goggles
- Safety glasses with side shields - Face shield (if splashing is a risk)

- Nitrile gloves - Chemical-resistant gloves
- Lab coat - Lab coat

- Respiratory protection (e.g., N95 respirator for dusts)

Click to download full resolution via product page
PPE Selection Workflow

Handling Procedures
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders to avoid dust formation.[3]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3]

Use non-sparking tools.[3]

Wash hands thoroughly after handling.[3]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures

In the event of a spill, follow the procedures outlined below.
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Emergency Spill Response for 4-Nitrobenzanilide

[Assess Spill Size and Risk)

[Don Appropriate PPE)

EX?;?%&@E& [Contain Spill with Inert I\/_IateriaD
Contact Emergency Services (e.9., sand, vermiculite)

[Carefully Scoop or Sweep Up Material
[Decontaminate Spill Area)

Dispose of Waste in a Labeled, Sealed Container
(Follow institutional guidelines)

:

[Report Incident to Supervisoa

Click to download full resolution via product page

Spill Response Workflow
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First Aid Measures

Table 2: First Aid Procedures for 4-Nitrobenzanilide Exposure

Exposure Route First Aid Measures Reference

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact _ o [3][5]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. [3]
Consult a doctor if irritation

develops.

Move the person into fresh air.

If breathing is difficult, give
Inhalation oxygen. If not breathing, give [3]

artificial respiration. Consult a

doctor.

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion ) [3]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

e Specific Hazards: May emit toxic fumes under fire conditions.
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o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Stability and Reactivity

¢ Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Avoid dust formation.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: No data available.

Disposal Considerations

Dispose of 4-Nitrobenzanilide and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow it to enter drains or the
environment.[3]

This technical guide is intended to provide comprehensive safety and handling information for
4-Nitrobenzanilide. It is imperative that all users of this chemical are familiar with its potential
hazards and follow appropriate safety protocols to minimize risk. Always consult the most up-
to-date Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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